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Compound of Interest

Compound Name: N-methylchroman-6-amine

Cat. No.: B15303564

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for N-
methylchroman-6-amine is publicly available. This guide is compiled based on safety
information for structurally similar compounds, including chroman derivatives and N-
alkylanilines. All procedures should be conducted with the utmost caution in a controlled
laboratory setting by trained professionals. A thorough risk assessment should be performed
before handling this compound.

Hazard Identification and Classification

Based on the hazard profiles of analogous compounds, N-methylchroman-6-amine should be
treated as a potentially hazardous substance. The primary hazards are anticipated to be:

o Acute Oral Toxicity: Harmful if swallowed.
o Skin Corrosion/Irritation: May cause skin irritation.
e Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

o Target Organ Toxicity: Potential for effects on the spleen, liver, kidneys, and blood, as
suggested by data on N-alkylanilines.

GHS Classification (Predicted)

The following table summarizes the predicted GHS classification for N-methylchroman-6-
amine based on available data for similar compounds.
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Toxicological Data Summary (Analogous
Compounds)

Quantitative toxicological data for N-methylchroman-6-amine is not available. The table below
presents data for related compounds to provide a conservative estimate of potential toxicity.

Compound Test Route Species Value Reference
NOAEL not
N,N-
] N Subchronic reached; --INVALID-
dimethylanilin o Gavage Rat
Toxicity LOAEL < LINK--
e
31.25 mg/kg
N,N-
] N Subchronic NOAEL = --INVALID-
dimethylanilin o Gavage Mouse
Toxicity 31.25 mg/kg LINK--
e
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Note: NOAEL = No Observed Adverse Effect Level; LOAEL = Lowest Observed Adverse Effect
Level. The study on N,N-dimethylaniline indicated dose-dependent toxicity, including cyanosis,
decreased motor activity, splenomegaly, and microscopic changes in the spleen, liver, testes,
and kidney.

Experimental Protocols and Handling Procedures

Due to the lack of specific handling protocols for N-methylchroman-6-amine, the following
general procedures, based on best practices for handling potentially hazardous research
chemicals, should be followed.

Engineering Controls

 All work with N-methylchroman-6-amine, including weighing and solution preparation, must
be conducted in a certified chemical fume hood.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

o Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile) are
required. Regularly inspect gloves for any signs of degradation or perforation.

o Respiratory Protection: In cases where engineering controls may not be sufficient to control
airborne concentrations, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors should be used.

General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of a research
chemical with limited safety data.
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General Workflow for Handling Research Chemicals

1. Risk Assessment
(Review available data for compound and analogues)

'

2. Engineering Controls
(Work in a certified fume hood)

'

3. Personal Protective Equipment (PPE)
(Goggles, face shield, gloves, lab coat)

'

4. Weighing and Aliquoting
(Use appropriate containment)

l

5. Experimental Procedure
(Follow approved protocol)

'

6. Decontamination
(Clean work surfaces and equipment)

'

7. Waste Disposal
(Follow institutional guidelines for hazardous waste)

Click to download full resolution via product page
Caption: General workflow for handling research chemicals.

First Aid Measures

In the event of exposure, follow these first aid procedures and seek immediate medical
attention.
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« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration.

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 1-2 glasses of water.

Spill and Leak Procedures

In the event of a spill, evacuate the area and prevent entry. Wear appropriate PPE, including
respiratory protection.

o Small Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in
a sealed container for disposal.

o Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand) and place
it in a sealed container for disposal.

o Large Spills: Contact your institution's environmental health and safety department
immediately.

The following diagram illustrates a general spill response workflow.
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General Spill Response Workflow

1. Evacuate Immediate Area

2. Notify Supervisor and EHS

3. Don Appropriate PPE

4. Contain the Spill

5. Clean Up Spill Material

6. Decontaminate Area

7. Dispose of Waste Properly

Click to download full resolution via product page
Caption: General spill response workflow.

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.
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» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. Do not dispose of down the drain or in regular trash.

Conclusion

While N-methylchroman-6-amine is a valuable compound for research and drug
development, the lack of specific safety data necessitates a cautious and well-informed
approach to its handling. By adhering to the guidelines outlined in this document, which are
based on the known hazards of structurally similar compounds, researchers can minimize their
risk of exposure and ensure a safe laboratory environment. A comprehensive, compound-
specific risk assessment remains the most critical step before commencing any work with N-
methylchroman-6-amine.

¢ To cite this document: BenchChem. [N-methylchroman-6-amine: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15303564#n-methylchroman-6-amine-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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